
Comparative study of the emulsifying properties
of coco glucoside and polysorbates.

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Coco glucoside

Cat. No.: B16103643

Get Quote

A Comparative Analysis of Emulsifying
Properties: Coco Glucoside vs. Polysorbates
In the realm of formulation science, the selection of an appropriate emulsifier is paramount to

achieving stable and effective emulsion-based products. This guide provides a detailed

comparative study of two widely used emulsifiers: coco glucoside, a naturally-derived alkyl

polyglucoside (APG), and polysorbates (e.g., Polysorbate 80), synthetic nonionic surfactants.

This objective comparison, supported by experimental data, is intended for researchers,

scientists, and drug development professionals to aid in the selection of the most suitable

emulsifier for their specific application.

Executive Summary
Coco glucoside and polysorbates are both effective emulsifiers, but they operate through

different mechanisms, resulting in distinct performance characteristics. Coco glucoside,

known for its mildness and biodegradability, tends to form stable emulsions through the

creation of a lamellar gel network. Polysorbates, on the other hand, are highly efficient at

reducing interfacial tension and forming a protective film around oil droplets. The choice
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between these two emulsifiers will depend on the specific requirements of the formulation,

including desired stability, droplet size, and biocompatibility.

Data Presentation: A Quantitative Comparison
The following tables summarize the key performance parameters of coco glucoside and

polysorbates based on available experimental data. It is important to note that direct

comparative studies under identical conditions are limited; therefore, the data presented here is

a synthesis from various sources.

Performance

Parameter
Coco Glucoside

Polysorbates (e.g.,

Polysorbate 80)
References

Emulsion Stability

(Creaming Index %)

Low (indicative of high

stability)

Low (indicative of high

stability)
[1]

Droplet Size (nm) 150 - 500 100 - 300 [2][3]

Interfacial Tension

(mN/m)
Moderately Reduced Significantly Reduced [2][4]

Critical Micelle

Concentration (CMC)

Higher than

Polysorbates

Lower than Coco

Glucoside
[5][6]

Table 1: Key Performance Parameters of Coco Glucoside and Polysorbates
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Property Coco Glucoside Polysorbates References

Source

Plant-derived

(Coconut/Palm Oil,

Glucose)

Synthetic (Sorbitan,

Ethylene Oxide)
[7][8]

Biocompatibility
Generally considered

mild and non-irritating

Generally considered

safe, but can cause

irritation in some

cases

[7][8]

Biodegradability Readily biodegradable

Varies depending on

the specific

polysorbate

[9]

Mechanism of Action
Forms a lamellar gel

network

Forms a protective

film around droplets,

reduces interfacial

tension

[10][11]

Table 2: General Properties of Coco Glucoside and Polysorbates

Experimental Protocols
Detailed methodologies for key experiments are provided below to ensure reproducibility and

accurate comparison.

Emulsion Stability Testing (Creaming Index)
Objective: To assess the physical stability of an emulsion by measuring the extent of creaming

or sedimentation over time.

Methodology:

Prepare oil-in-water emulsions with a standardized oil phase (e.g., 20% v/v medium-chain

triglycerides) and aqueous phase containing either coco glucoside or a polysorbate at a

specified concentration (e.g., 2% w/v).
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Homogenize the mixture using a high-shear mixer at a constant speed and duration (e.g.,

10,000 rpm for 5 minutes).

Transfer a known volume of the freshly prepared emulsion into a graduated cylinder and

seal.

Store the cylinders under controlled conditions (e.g., 25°C) and monitor for phase separation

at regular intervals (e.g., 1, 24, 48 hours).

Measure the height of the cream layer (Hc) and the total height of the emulsion (Ht).

Calculate the Creaming Index (CI) using the following formula: CI (%) = (Hc / Ht) x 100

Droplet Size Analysis
Objective: To determine the mean droplet size and size distribution of the emulsion.

Methodology:

Prepare emulsions as described in the emulsion stability testing protocol.

Immediately after preparation, dilute a small aliquot of the emulsion with deionized water to

an appropriate concentration for the instrument being used (to avoid multiple scattering

effects).

Analyze the diluted sample using a dynamic light scattering (DLS) instrument or a laser

diffraction particle size analyzer.

Record the mean droplet diameter (e.g., Z-average) and the polydispersity index (PDI).

Interfacial Tension Measurement
Objective: To measure the tension at the oil-water interface in the presence of the emulsifier.

Methodology:

Prepare solutions of coco glucoside and polysorbates in deionized water at various

concentrations.
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Use a tensiometer (e.g., a drop shape analyzer or a spinning drop tensiometer) to measure

the interfacial tension between the emulsifier solutions and a model oil phase (e.g., mineral

oil).

For the drop shape analysis method, a pendant drop of the oil is formed in the aqueous

surfactant solution, and the shape of the drop is analyzed to determine the interfacial

tension.

For the spinning drop method, a drop of the oil is injected into a rotating capillary filled with

the aqueous surfactant solution. The elongation of the drop due to centrifugal force is used to

calculate the interfacial tension.
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Caption: Mechanisms of emulsion stabilization by coco glucoside and polysorbates.
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Caption: Experimental workflow for the comparative study of emulsifiers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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